Cas no 6626-16-0 (1,2,2-trimethyl-3-[(2-methylphenyl)carbamoyl]cyclopentane-1-carboxylic Acid)

• Product name: 1,2,2-trimethyl-3-[(2-methylphenyl)carbamoyl]cyclopentane-1-carboxylic Acid
• CAS No: 6626-16-0
• MF: C₁₇H₂₃NO₃
• MW: 289.36942
• CID: 1712341
• PubChem ID: 246555

1,2,2-trimethyl-3-[(2-methylphenyl)carbamoyl]cyclopentane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2,2-trimethyl-3-[(2-methylphenyl)carbamoyl]cyclopentane-1-carboxylic Acid
• 1,2,2-Trimethyl-3-o-tolylcarbamoyl-cyclopentancarbonsaeure
• NCIOpen2_002440
• AC1Q2FS8
• AC1Q2FS7
• 1,2,2-trimethyl-3-o-tolylcarbamoyl-cyclopentanecarboxylic acid
• 1,2,2-trimethyl-3-[(2-methylphenyl)carbamoyl]cyclopentanecarboxylic acid
• Oprea1_841731
• AC1L6IBQ
• AC1Q5NLW
• NSC59804
• NSC-59804
• 889877-82-1
• 1,2,2-trimethyl-3-{[(2-methylphenyl)amino]carbonyl}cyclopentanecarboxylic acid
• CS-0358004
• HMS3316N06
• Cambridge id 5980696
• DEXTRO-CAMPHORIC O-TOLUIDIDE
• AKOS001334249
• NSC-163109
• Z234853366
• SMR000104319
• NSC163109
• HMS2172B11
• 1,2,2-Trimethyl-3-(o-tolylcarbamoyl)cyclopentanecarboxylic acid
• CHEMBL1565185
• MLS000108360
• 1,2,2-Trimethyl-3-(o-tolylcarbamoyl)cyclopentane-1-carboxylic acid
• NCGC00079957-02
• 1,2,2-Trimethyl-3-(o-tolylcarbamoyl)cyclopentanecarboxylicacid
• AKOS016899724
• 1,2,2-TRIMETHYL-3-(2-TOLUIDINOCARBONYL)-1-CYCLOPENTANECARBOXYLIC ACID
• SR-01000224769
• SR-01000224769-1
• 6626-16-0
• DTXSID90289201
• NSC 59804

• Inchi： InChI=1S/C17H23NO3/c1-11-7-5-6-8-13(11)18-14(19)12-9-10-17(4,15(20)21)16(12,2)3/h5-8,12H,9-10H2,1-4H3,(H,18,19)(H,20,21)
• InChI Key： OKUGOHCCKVGQST-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1NC(=O)C2CCC(C2(C)C)(C)C(=O)O

Computed Properties

• Exact Mass: 289.16789
• Monoisotopic Mass: 289.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 470.7°Cat760mmHg
• Flash Point: 470.7°Cat760mmHg
• Refractive Index: 1.559
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 66.4
• LogP: 3.53360